Cas no 29334-69-8 (5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole)

5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole structure
29334-69-8 structure
Product Name:5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole
CAS No:29334-69-8
MF:C16H13N3O2
MW:279.293323278427
CID:2839594
PubChem ID:71356058
Update Time:2025-04-21

5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 29334-69-8
    • 5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole
    • DTXSID80780212
    • Inchi: 1S/C16H13N3O2/c1-12-11-14(13-7-3-2-4-8-13)17-18(12)15-9-5-6-10-16(15)19(20)21/h2-11H,1H3
    • InChI Key: LQPCIIPZRKAUHA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1N1C(C)=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 279.100776666Da
  • Monoisotopic Mass: 279.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 63.6Ų
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